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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally determined physical
properties of 2,5-Dimethylaniline (CAS No: 95-78-3) with established literature values. 2,5-
Dimethylaniline, also known as 2,5-xylidine, is a significant organic intermediate in the
synthesis of dyes, pigments, and active pharmaceutical ingredients (APIs).[1][2] Accurate
physical and chemical data are paramount for its application in chemical synthesis, ensuring
process safety, and achieving desired product quality.

Data Presentation: Physical Properties of 2,5-
Dimethylaniline

The following table summarizes the key physical properties of 2,5-Dimethylaniline, presenting
a range of literature values for comparative analysis. These properties are critical for designing
and optimizing synthetic routes and for ensuring safe handling and storage.
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Experimental/Literature

Property Source(s)

Value
Melting Point 11.5°Cto 15.5°C [2I[31[41[5116]117118]
Boiling Point 214 °Cto 218 °C [LI211311415161171i8]
Density 0.973 g/mL at 25 °C [BI41517118119]
Refractive Index n20/D 1.559 311415191
Water Solubility <0.1 g/100 mL at 18 °C [41[71[9][10]

Soluble in ethanol, ether,
Solubility in Organic Solvents [10][11]

chloroform

Experimental Protocols

Accurate determination of the physical properties of a compound like 2,5-Dimethylaniline is
fundamental. Below are detailed methodologies for the key experiments cited.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a substance like 2,5-Dimethylaniline, which has a melting point above ambient
temperature, a standard capillary melting point apparatus is employed.

o Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary

tubes, thermometer.
e Procedure:

o Asmall, dry sample of 2,5-Dimethylaniline is loaded into a capillary tube, which is sealed
at one end. The sample is packed to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.
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o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range, and the temperature at which the entire sample becomes a clear liquid
is the end of the range. A pure substance will have a sharp melting point range of 1-2 °C.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, boiling

chips.
e Procedure:

o A sample of 2,5-Dimethylaniline is placed in the distillation flask along with a few boiling

chips to ensure smooth boiling.

o The apparatus is assembled for simple distillation. The thermometer bulb should be
positioned just below the level of the side arm of the distillation flask to accurately
measure the temperature of the vapor.

o The flask is heated gently. As the liquid boils, the vapor rises, surrounds the thermometer
bulb, and passes into the condenser.

o The temperature is recorded when it becomes constant. This stable temperature,
observed during the distillation of the bulk of the liquid, is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid like 2,5-Dimethylaniline, a
pycnometer or a digital density meter is used for an accurate measurement.

o Apparatus: Pycnometer (a specific volume glass flask), analytical balance.
e Procedure:

o The empty, clean, and dry pycnometer is weighed accurately.
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o The pycnometer is filled with distilled water and weighed again to determine the mass of
the water. The temperature of the water is recorded to find its density from a reference
table. This allows for the precise calculation of the pycnometer's volume.

o The pycnometer is emptied, dried thoroughly, and then filled with the 2,5-Dimethylaniline
sample.

o The filled pycnometer is weighed. The mass of the 2,5-Dimethylaniline is determined by
subtracting the mass of the empty pycnometer.

o The density is calculated by dividing the mass of the 2,5-Dimethylaniline by the volume
of the pycnometer. The measurement is performed at a constant temperature, typically 25
°C.[3][4I[5I17118]I°]

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of the
boiling point of 2,5-Dimethylaniline.
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Boiling Point Determination Workflow

Discussion and Comparison

The physical constants for 2,5-Dimethylaniline reported in the literature show a high degree of
consistency across various reputable sources.[2][3][4][5][6][71[8][9] Minor variations in reported
melting and boiling points can be attributed to differences in experimental conditions, such as
atmospheric pressure, or the purity of the sample being analyzed. The low solubility in water
and good solubility in organic solvents are consistent with its chemical structure—a substituted
aromatic amine.[4][7][9][10][11] When conducting experiments, it is crucial to adhere to

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b045416?utm_src=pdf-body
https://www.benchchem.com/product/b045416?utm_src=pdf-body
https://www.benchchem.com/product/b045416?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/102253
https://www.chemicalbook.com/price-india/2-5-Dimethylaniline.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9854710_EN.htm
https://greeindustry.com/zh/product/25-dimethylaniline-cas-95-78-3
https://www.sigmaaldrich.com/US/en/product/aldrich/102253
https://jnfuturechemical.com/product/25-dimethylaniline-cas95-78-3/
https://www.benchchem.com/product/b045416?utm_src=pdf-body
https://www.benchchem.com/product/b045416?utm_src=pdf-body-img
https://www.benchchem.com/product/b045416?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylaniline
https://www.sigmaaldrich.com/US/en/product/aldrich/102253
https://www.chemicalbook.com/price-india/2-5-Dimethylaniline.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9854710_EN.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylaniline
https://greeindustry.com/zh/product/25-dimethylaniline-cas-95-78-3
https://www.sigmaaldrich.com/US/en/product/aldrich/102253
https://jnfuturechemical.com/product/25-dimethylaniline-cas95-78-3/
https://www.chemicalbook.com/price-india/2-5-Dimethylaniline.htm
https://greeindustry.com/zh/product/25-dimethylaniline-cas-95-78-3
https://jnfuturechemical.com/product/25-dimethylaniline-cas95-78-3/
https://www.guidechem.com/encyclopedia/2-5-dimethylaniline-dic1353.html
https://www.solubilityofthings.com/25-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

standardized protocols to ensure that the obtained data is reliable and comparable to these
literature values. Any significant deviation from the expected values may indicate sample
impurities or experimental error.

Safety Information

2,5-Dimethylaniline is classified as harmful and can be toxic if swallowed, inhaled, or
absorbed through the skin.[12][13] Prolonged or repeated exposure may pose health risks. It is
imperative to handle this chemical in a well-ventilated area, preferably within a chemical fume
hood, and to use appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and protective clothing.[12][14] Store in a cool, dry, well-
ventilated area away from incompatible materials such as strong oxidizing agents and acids.
[12][14] Always consult the Safety Data Sheet (SDS) provided by the supplier for complete
hazard information and handling procedures.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045416#cross-referencing-experimental-data-of-2-5-
dimethylaniline-with-literature-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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